Cas no 2172495-73-5 (2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172495-73-5
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5567931
• PubChem ID: 165595782
• Update Time: 2025-10-24

2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172495-73-5
• EN300-1599255
• 2-[1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C11H18N4O2/c1-8(5-7-16)15-11(9(2)17-3)10(4-6-12)13-14-15/h8-9,16H,4-5,7H2,1-3H3
• InChI Key： SGJQBYMKCIARAI-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1C(C)CCO

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172495-73-5)

The compound 2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172495-73-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the 1,2,3-triazole core and the acetonitrile moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its hydroxybutan-2-yl and methoxyethyl substituents could enhance pharmacokinetic properties.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the 1H-1,2,3-triazol-4-yl group in this compound aligns with current trends in click chemistry, a rapidly growing area that emphasizes efficient and modular synthesis. This has led to increased searches for "CAS 2172495-73-5 supplier" and "2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile synthesis" among chemists and pharmaceutical developers.

The compound's acetonitrile functional group further expands its utility in organic synthesis, serving as a precursor for amines, carboxylic acids, and heterocycles. Its 4-hydroxybutan-2-yl side chain also contributes to its solubility in polar solvents, a critical factor for formulation in drug delivery systems. Given the rising interest in green chemistry, researchers are exploring eco-friendly methods to synthesize this compound, addressing queries like "sustainable synthesis of CAS 2172495-73-5" and "biodegradable triazole derivatives."

From an industrial perspective, 2-1-(4-hydroxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is being investigated for its potential in advanced materials, such as polymers and coatings. Its methoxyethyl group could impart flexibility and thermal stability, making it relevant for searches like "high-performance polymer additives." Additionally, its compatibility with photocatalysis and electrochemical synthesis methods aligns with the growing focus on energy-efficient chemical processes.

In summary, CAS No. 2172495-73-5 represents a promising compound at the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a valuable target for researchers addressing contemporary challenges in drug development, sustainable synthesis, and advanced material design. As interest in triazole derivatives continues to grow, this compound is poised to play a pivotal role in future innovations.